Cas no 921521-38-2 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide
• CAS No: 921521-38-2
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 6021007
• PubChem ID: 40887524
• Update Time: 2025-07-16

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2-methylbenzamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide
• 921521-38-2
• F2262-0325
• AKOS024633336

• Inchi： 1S/C22H26N2O3/c1-5-12-24-18-13-16(23-20(25)17-9-7-6-8-15(17)2)10-11-19(18)27-14-22(3,4)21(24)26/h6-11,13H,5,12,14H2,1-4H3,(H,23,25)
• InChI Key： CGIHQTNMALWQLJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC)C2=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 366.19434270g/mol
• Monoisotopic Mass: 366.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide

Research Brief on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide (CAS: 921521-38-2)

Recent advancements in the field of chemical biology and medicinal chemistry have brought significant attention to the compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide (CAS: 921521-38-2). This molecule, characterized by its unique benzoxazepine scaffold, has emerged as a promising candidate for therapeutic applications, particularly in the treatment of neurological and inflammatory disorders. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The compound, often referred to by its CAS number 921521-38-2, belongs to the benzoxazepine class, a family of heterocyclic compounds known for their diverse pharmacological properties. Recent studies have highlighted its role as a potent modulator of specific signaling pathways, including those involving G-protein-coupled receptors (GPCRs) and kinase enzymes. Structural analysis reveals that the 2-methylbenzamide moiety and the propyl side chain are critical for its binding affinity and selectivity, making it a valuable tool for target validation and drug discovery.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the activity of a key inflammatory mediator, interleukin-1β (IL-1β), in vitro and in vivo. The study employed a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding interactions between the compound and its target protein. These findings suggest that 921521-38-2 could serve as a lead compound for developing novel anti-inflammatory agents with improved specificity and reduced side effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preclinical studies have shown that it exhibits neuroprotective effects by modulating glutamate receptor activity and reducing oxidative stress in neuronal cells. This dual mechanism of action positions it as a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease, where current treatments often fall short in addressing the underlying pathophysiology.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 921521-38-2. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, prompting researchers to explore structural modifications and prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylbenzamide (CAS: 921521-38-2) represents a compelling example of how chemical biology can bridge the gap between basic research and therapeutic innovation. Its multifaceted pharmacological profile and structural versatility make it a valuable asset for future drug development. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical benefits.